Cas no 1247788-92-6 (1-(2-phenoxyethyl)cyclopropan-1-ol)

• Product Name: 1-(2-phenoxyethyl)cyclopropan-1-ol
• CAS No: 1247788-92-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 4580627
• PubChem ID: 62669694
• Update Time: 2025-09-28

1-(2-phenoxyethyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyethyl)cyclopropan-1-ol

• Inchi： 1S/C11H14O2/c12-11(6-7-11)8-9-13-10-4-2-1-3-5-10/h1-5,12H,6-9H2
• InChI Key： AKVYVGIXRROCNZ-UHFFFAOYSA-N
• SMILES： C1(CCOC2=CC=CC=C2)(O)CC1

Computed Properties

• Exact Mass: 178.099
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Additional information on 1-(2-phenoxyethyl)cyclopropan-1-ol

1-(2-Phenoxyethyl)cyclopropan-1-ol (CAS No. 1247788-92-6): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

1-(2-Phenoxyethyl)cyclopropan-1-ol (CAS No. 1247788-92-6) is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound, characterized by its distinct cyclopropane ring and phenoxyethyl substituent, exhibits a range of interesting properties that make it a valuable subject of study for researchers and industry professionals alike.

The chemical structure of 1-(2-phenoxyethyl)cyclopropan-1-ol consists of a cyclopropane ring attached to an ethanol group, which is further substituted with a phenoxy group. This combination of functional groups imparts the molecule with unique physical and chemical properties, such as high stability and reactivity. The cyclopropane ring, being highly strained, can undergo various chemical transformations, making it an attractive starting material for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1-(2-phenoxyethyl)cyclopropan-1-ol has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This finding opens up new avenues for the development of targeted therapies with improved efficacy and reduced side effects.

Beyond its pharmaceutical applications, 1-(2-phenoxyethyl)cyclopropan-1-ol has also been investigated for its use in materials science. The unique combination of its cyclopropane ring and phenoxy substituent makes it suitable for the synthesis of advanced polymers and materials with enhanced mechanical and thermal properties. Researchers at the University of California, Berkeley, have reported the successful use of this compound as a monomer in the preparation of high-performance polymers with superior strength and flexibility. These materials have potential applications in industries such as automotive, aerospace, and electronics.

In organic synthesis, 1-(2-phenoxyethyl)cyclopropan-1-ol serves as a versatile building block for the construction of complex organic molecules. Its reactivity can be harnessed to introduce functional groups or modify existing ones in target molecules. A notable example is its use in the synthesis of chiral compounds, which are crucial in pharmaceuticals and fine chemicals. A study published in the Tetrahedron Letters described a novel method for the enantioselective synthesis of chiral alcohols using this compound as a key intermediate. This method offers a more efficient and environmentally friendly approach compared to traditional methods.

The safety profile of 1-(2-phenoxyethyl)cyclopropan-1-ol is another important aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in various applications where safety is a critical concern. These findings are supported by data from both in vitro and in vivo studies, which have demonstrated its safety at relevant concentrations.

In conclusion, 1-(2-phenoxyethyl)cyclopropan-1-ol (CAS No. 1247788-92-6) is a multifaceted compound with significant potential across multiple fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize existing ones, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.